Cas no 668480-03-3 (Piperazine, 1-methyl-4-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)-)

Piperazine, 1-methyl-4-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)- structure
668480-03-3 structure
Product Name:Piperazine, 1-methyl-4-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)-
CAS No:668480-03-3
MF:C12H15N3OS
MW:249.33200097084
CID:1712840
PubChem ID:11615753
Update Time:2025-04-21

Piperazine, 1-methyl-4-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-methyl-4-(4H-thieno[3,2-b]pyrrol-5-ylcarbonyl)-
    • (4-methylpiperazin-1-yl)(4H-thieno[3,2-b]pyrrol-5-yl)methanone
    • (4-methylpiperazin-1-yl)-(4H-thieno[3,2-b]pyrrol-5-yl)methanone
    • SCHEMBL603362
    • 668480-03-3
    • 1-methyl-4-{4H-thieno[3,2-b]pyrrole-5-carbonyl}piperazine
    • BDBM50179341
    • CHEMBL200546
    • Inchi: 1S/C12H15N3OS/c1-14-3-5-15(6-4-14)12(16)10-8-11-9(13-10)2-7-17-11/h2,7-8,13H,3-6H2,1H3
    • InChI Key: CSKIZXZBVMAUCD-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C=C(C(N1CCN(C)CC1)=O)N2

Computed Properties

  • Exact Mass: 249.09375
  • Monoisotopic Mass: 249.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 39.34
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